Cas no 2999-40-8 (Pholoroglucinol Triacetate)

• Product Name: Pholoroglucinol Triacetate
• CAS No: 2999-40-8
• Molecular Formula: C₁₂H₁₂O₆
• Molecular Weight: 252.22008
• CID: 277028
• PubChem ID: 76347

Pholoroglucinol Triacetate Properties

Names and Identifiers

• 1,3,5-Benzenetriol,1,3,5-triacetate
• Phloroglucinol triacetate
• (3,5-diacetyloxyphenyl) acetate
• NSC16958
• 1,3,5-Benzenetriol, triacetate
• DTXSID60184077
• SCHEMBL2010436
• NSC 16958
• FT-0634593
• 3,5-Bis(acetyloxy)phenyl acetate
• acetic acid 3,5-diacetoxy-phenyl ester
• Z56896914
• 1,3,5-triacetoxybenzene
• FS-4102
• NSC-16958
• CS-0272201
• Acetate, 3,5-di(acetyloxy)phenyl
• 2999-40-8
• HMS1786O10
• J-017728
• 1,3,5-Benzenetriol, 1,3,5-triacetate
• Pholoroglucinol Triacetate
• MFCD00017225
• (3, 5-diacetyloxyphenyl) acetate
• 3,5-Bis(acetyloxy)phenyl acetate #
• benzene-1,3,5-triyl triacetate
• AKOS001044523
• DB-047685

• MDL： MFCD00017225
• InChIKey： CLWKAMVDWLTMKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O6/c1-7(13)16-10-4-11(17-8(2)14)6-12(5-10)18-9(3)15/h4-6H,1-3H3
• SMILES： CC(=O)OC1=CC(=CC(=C1)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 252.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 252.063
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• LogP: 1.46250
• PSA: 78.90000
• Boiling Point: 348.7 ºC at 760 mmHg
• Melting Point: 104-105ºC
• Flash Point: 153.4ºC
• Density: 1.246

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters